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Abstract
This technical guide provides a comprehensive overview of 1-(4-Methoxybenzyl)-1H-
pyrazole, a heterocyclic compound of significant interest in medicinal chemistry and drug

discovery. This document details its chemical identity, synthesis methodologies,

physicochemical properties, and explores its potential biological activities based on the well-

established pharmacology of the pyrazole scaffold. The content is structured to provide both

foundational knowledge and practical insights for researchers actively engaged in the fields of

chemical synthesis and drug development.

Introduction: The Significance of the Pyrazole
Scaffold
The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms,

is a cornerstone in the development of a wide array of biologically active compounds. Its
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unique structural and electronic properties allow for diverse chemical modifications, making it a

"privileged scaffold" in medicinal chemistry. Pyrazole derivatives have demonstrated a broad

spectrum of pharmacological activities, including anti-inflammatory, analgesic, antimicrobial,

and anticancer properties.[1][2] The incorporation of a 4-methoxybenzyl group at the N1

position of the pyrazole ring, as in the case of 1-(4-Methoxybenzyl)-1H-pyrazole, can

significantly influence the molecule's lipophilicity, metabolic stability, and interaction with

biological targets. This guide focuses specifically on this derivative, providing a detailed

technical resource for its synthesis and potential applications.

Chemical Identity and Physicochemical Properties
A precise understanding of a compound's identity and properties is fundamental to its

application in research and development.

Property Value Source

Chemical Name
1-(4-Methoxybenzyl)-1H-

pyrazole
-

CAS Number 145162-51-2 Google Search

Molecular Formula C₁₁H₁₂N₂O Google Search

Molecular Weight 188.23 g/mol Google Search

Appearance Expected to be a solid or oil General knowledge

Solubility
Expected to be soluble in

common organic solvents
General knowledge

Synthesis of 1-(4-Methoxybenzyl)-1H-pyrazole: A
Methodological Exploration
The synthesis of N-substituted pyrazoles can be achieved through several established

synthetic routes. The most common and versatile approach involves the condensation of a

hydrazine derivative with a 1,3-dicarbonyl compound or its equivalent.

General Synthetic Strategy: Knorr Pyrazole Synthesis
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The Knorr pyrazole synthesis and related methods remain a primary strategy for constructing

the pyrazole ring. This typically involves the reaction of a hydrazine with a β-diketone, β-

ketoester, or α,β-unsaturated carbonyl compound. For the synthesis of 1-(4-
Methoxybenzyl)-1H-pyrazole, the key precursors would be (4-methoxybenzyl)hydrazine and a

suitable three-carbon building block.

Proposed Experimental Protocol
This protocol is a representative, detailed procedure derived from established methods for the

synthesis of analogous N-substituted pyrazoles.[3][4]

Reaction Scheme:

 (4-Methoxybenzyl)hydrazine

+

1,3-Propanedial or equivalent

1-(4-Methoxybenzyl)-1H-pyrazoleSolvent (e.g., Ethanol)
Heat

Pyrazole-based Compound
(e.g., 1-(4-Methoxybenzyl)-1H-pyrazole)

Protein Kinase Inhibition Microtubule Disruption

Induction of Apoptosis Cell Cycle Arrest
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b3366806?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC8607110/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8607110/
https://www.prepchem.com/1-4-methoxyphenyl-3-methyl-5-phenyl-1h-pyrazole/
http://orgsyn.org/demo.aspx?prep=V85P0179
https://pmc.ncbi.nlm.nih.gov/articles/PMC8389898/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8389898/
https://www.benchchem.com/product/b3366806/docs#an-in-depth-technical-guide-to-1-4-methoxybenzyl-1h-pyrazole
https://www.benchchem.com/product/b3366806/docs#an-in-depth-technical-guide-to-1-4-methoxybenzyl-1h-pyrazole
https://www.benchchem.com/product/b3366806/docs#an-in-depth-technical-guide-to-1-4-methoxybenzyl-1h-pyrazole
https://www.benchchem.com/product/b3366806/docs#an-in-depth-technical-guide-to-1-4-methoxybenzyl-1h-pyrazole
https://www.benchchem.com/product/b3366806?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3366806?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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